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Cat. No.: B1172494 Get Quote

An In-depth Technical Guide to the Shelf Life and Storage of Apiezon N

For researchers and scientists relying on high-performance vacuum greases, ensuring the

integrity of materials like Apiezon N is paramount. This guide provides a detailed overview of

the official shelf life, optimal storage conditions, and practical methods for assessing the quality

of Apiezon N, ensuring its performance in critical high-vacuum and cryogenic applications.

Understanding Apiezon N and its Properties
Apiezon N is a silicone- and halogen-free hydrocarbon grease specifically formulated for a

variety of scientific and industrial uses.[1][2] It is renowned for its use in cryogenic applications,

capable of withstanding frequent thermal cycling between temperatures as low as -273°C and

up to +30°C.[1][2][3][4] Its unique, tenacious, and rubbery consistency provides excellent

cushioning for fragile glass joints.[3][5]

A key characteristic of Apiezon N is its powerful "gettering" action.[3][4][5][6] The complex

hydrocarbon structure gives the grease a high molecular weight, allowing it to absorb other

hydrocarbon molecules and chemical impurities from metal and glass surfaces.[4][5][6] While

beneficial for achieving a clean vacuum environment, this property is also the primary factor

influencing its shelf life, particularly after the packaging has been opened.[1]

Shelf Life of Apiezon N
The shelf life of Apiezon N is distinctly defined for unopened and opened containers.
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Unopened Containers: The manufacturer specifies a shelf life of ten years from the date of

manufacture for Apiezon N when stored in its original, unopened packaging under ambient

conditions.[3][4][5][7][8][9] The batch number, typically a six-digit code on the packaging, can

be used to determine the date of manufacture.[7]

Opened Containers: Once the container is opened, there is no official guaranteed shelf life.[1]

This is due to the grease's strong "gettering" properties.[1] When exposed to the atmosphere, it

will readily absorb airborne vapors, particularly water and other volatile hydrocarbons.[1] This

contamination can degrade the grease's excellent vapor pressure characteristics.[1]

However, if proper care is taken to recap the tube immediately after use and avoid exposure to

volatile substances, a long service life can still be expected.[1] While not guaranteed, the

product may remain usable for up to ten years if stored correctly after opening.[8]

Recommended Storage and Handling
Adherence to proper storage protocols is critical for maximizing the useful life of Apiezon N.

Parameter Recommendation Rationale

Temperature Ambient (10°C to 30°C)

To maintain optimal

consistency and prevent

degradation.[4][5][7]

Packaging (Unopened)
Store in the original, unopened

packaging.

The original tubes are

designed to be vapor-proof,

protecting the grease from

atmospheric contaminants.[1]

[4][5]

Packaging (Opened)
Keep the container tightly

closed when not in use.

To minimize exposure to air

and the absorption of water

vapor and other volatile

contaminants.[1][10]

Environment

Store in a dry, cool, and well-

ventilated place. Keep away

from strong oxidizing agents

and volatile chemicals.

To prevent contamination and

chemical reactions that could

alter the grease's properties.[1]

[10]
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Quality Assessment Protocol for Stored Grease
For opened containers or those approaching the end of their shelf life, a quality assessment is

recommended before use in a critical application. The following protocol outlines a systematic

approach to verifying the condition of the grease.

Methodology:

Documentation Review:

Check the manufacturing date using the batch code, if available, to confirm the age of the

grease.[7]

Review the storage history if known. Note any periods of exposure to temperature

extremes or contaminants.

Visual Inspection:

Dispense a small amount of grease onto a clean, non-porous surface (e.g., a glass slide).

Observe the color and consistency. Fresh Apiezon N should be a semi-solid,

yellow/brown grease.[10]

Look for signs of degradation, such as:

Significant hardening or crusting.

Noticeable separation of liquid from the solid phase.

A distinct change in color.

The presence of foreign particulates.

Physical Consistency Test:

Using a clean spatula, manipulate the grease sample.
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Assess its texture. It should feel tenacious and rubbery, consistent with its intended

properties for cushioning and sealing.[3][5]

The grease should be pliable at room temperature.[2][3] If it is overly stiff or brittle, its

performance may be compromised.

Performance Verification (Recommended):

For non-critical applications, apply a small amount of the grease to a standard ground-

glass joint.

Assemble the joint and apply a vacuum.

Monitor the vacuum level to ensure the grease provides an effective seal. A stable, low

pressure indicates the grease is likely performing as expected.

The following workflow diagram illustrates this quality assessment process.
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Step 1: Initial Checks

Step 2: Physical Inspection

Step 3: Decision

Start: Assess Apiezon N Quality

Is grease within 10-year
shelf life from manufacture?

Was it stored in a sealed tube
at 10-30°C?

Yes

Use with caution.
Perform a functional vacuum test

before critical application.

No / Unknown
Visual Inspection:

- Homogeneous yellow/brown color?
- No hardening or separation?

Yes

No / Unknown

Consistency Check:
- Tenacious and rubbery texture?
- Pliable at room temperature?

Pass

Discard grease.
Do not use in critical applications.

Fail

Grease is likely suitable for use.

Pass Fail

Click to download full resolution via product page

Caption: Workflow for assessing the quality of stored Apiezon N grease.
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Cleaning and Removal
Proper cleaning is essential after application. Apiezon N is a hydrocarbon grease and is not

soluble in alcohols or ketones.[4][5] It can be easily removed by wiping with a soft, lint-free

cloth.[4][6] Any remaining residue can be washed away with an aromatic hydrocarbon solvent

such as toluene or xylene, or a more environmentally friendly option like limonene.[4][5][9]

By understanding and adhering to these guidelines, researchers can ensure the reliability and

longevity of Apiezon N, preserving its unique properties for demanding scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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